methyl 4-(1H-indazole-3-amido)benzoate

• IUPAC Name: methyl 4-(1H-indazole-3-carbonylamino)benzoate
• InChI: InChI=1S/C16H13N3O3/c1-22-16(21)10-6-8-11(9-7-10)17-15(20)14-12-4-2-3-5-13(12)18-19-14/h2-9H,1H3,(H,17,20)(H,18,19)
• InChI Key: NBWOBBGDKYPDNY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

Methyl 4-(1H-indazole-3-amido)benzoate, or 4-MAB, is an organic compound consisting of an indazole group linked to a methyl benzoate group. It is a synthetic molecule that has been used in various scientific research applications, including as a ligand, reagent, and catalyst. This compound has been investigated for its biochemical and physiological effects as well as its potential applications in laboratory experiments.

Scientific Research Applications

4-MAB has been used in a variety of scientific research applications, including as a ligand, reagent, and catalyst. It has been used to study the structure and function of proteins, enzymes, and other biomolecules. 4-MAB has also been used as a reagent in the synthesis of other organic compounds. Additionally, 4-MAB has been used as a catalyst in various organic reactions.

Mechanism of Action

The mechanism of action of 4-MAB is not fully understood. However, it is believed that the indazole group of the compound binds to certain proteins, enzymes, and other biomolecules. This binding is thought to be responsible for the compound’s various biochemical and physiological effects.
Biochemical and Physiological Effects
4-MAB has been shown to have various biochemical and physiological effects. Studies have shown that the compound can act as an agonist or antagonist of certain proteins and enzymes, which can affect the activity of those proteins and enzymes. Additionally, 4-MAB has been shown to have an effect on the expression of certain genes, which can affect the production of certain proteins and enzymes.

Advantages and Limitations for Lab Experiments

The use of 4-MAB in laboratory experiments has several advantages. The compound is relatively easy to synthesize and can be used in a variety of reactions. Additionally, the compound is relatively stable and can be stored for long periods of time. However, the compound is not always suitable for all experiments, as some reactions may require more specific compounds. Additionally, the compound may have toxic effects if used in large amounts.

Future Directions

There are several potential future directions for 4-MAB research. One potential direction is to investigate the compound’s potential therapeutic applications, as it has been shown to have various biochemical and physiological effects. Additionally, further research could be conducted to better understand the compound’s mechanism of action and its potential uses in laboratory experiments. Finally, further research could be conducted to develop more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

4-MAB can be synthesized in a two-step reaction. The first step involves the reaction of 1H-indazole with methyl benzoate in the presence of an acid catalyst. This reaction yields a product known as 4-(1H-indazole-3-amido)benzoic acid. The second step involves the reaction of the acid with methyl magnesium bromide, which yields the desired 4-MAB product.